Cas no 131574-83-9 (3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide (9CI))
131574-83-9 structure
Product Name:3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide (9CI)
CAS No:131574-83-9
MF:C26H55N2O5PS
MW:538.76406788826
CID:229086
PubChem ID:183069
Update Time:2025-04-19
3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide (9CI)
- (2-acetamido-3-hexadecylsulfanylpropyl) 2-(trimethylazaniumyl)ethyl phosphate
- 3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium, 7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide
- 3-(Hexadecylsulfanyl)-2-[(1-hydroxyethylidene)amino]propyl 2-(trimethylazaniumyl)ethyl phosphate
- 131574-83-9
- O-(2-Acetylamino-3-(3,6-dioxaoctadecylthio)propyl)cholinphosphate
- DTXSID30927271
-
- Inchi: 1S/C26H55N2O5PS/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-35-24-26(27-25(2)29)23-33-34(30,31)32-21-20-28(3,4)5/h26H,6-24H2,1-5H3,(H-,27,29,30,31)
- InChI Key: SJWOYCQOKZEFET-UHFFFAOYSA-N
- SMILES: S(CC(COP(=O)([O-])OCC[N+](C)(C)C)NC(C)=O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 538.35725
- Monoisotopic Mass: 538.357
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 25
- Complexity: 552
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 87.69
- LogP: 7.82390
3,5-Dioxa-9-thia-4-phosphapentacosan-1-aminium,7-(acetylamino)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide (9CI) Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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